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Compound of Interest

Compound Name: Mephentermine

Cat. No.: B094010 Get Quote

For Immediate Implementation: Essential Safety and Disposal Protocols

Mephentermine is classified as a Schedule I controlled substance by the U.S. Drug

Enforcement Administration (DEA), indicating a high potential for abuse and no currently

accepted medical use in the United States.[1] Proper disposal of mephentermine and its

associated waste is not only a matter of laboratory safety and environmental responsibility but

also a strict legal requirement governed by the DEA and the Environmental Protection Agency

(EPA).[1][2] This guide provides detailed, step-by-step procedures for the safe and compliant

disposal of mephentermine in a research setting. Adherence to these protocols is mandatory

to prevent diversion, ensure personnel safety, and maintain regulatory compliance.

Regulatory Framework: DEA and EPA Oversight
The disposal of mephentermine falls under the purview of two primary federal agencies:

Drug Enforcement Administration (DEA): Regulates the handling, storage, and disposal of

controlled substances to prevent diversion.[1] The DEA mandates a "non-retrievable"

standard for the destruction of controlled substances, meaning the substance must be

rendered unusable and unavailable for all practical purposes.[1]

Environmental Protection Agency (EPA): Governs the disposal of hazardous waste under the

Resource Conservation and Recovery Act (RCRA) to protect human health and the

environment.[2] While mephentermine itself is not specifically listed as a hazardous waste,

its formulation or characteristics could require it to be managed as such.
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Mephentermine Disposal Workflow
The following diagram outlines the decision-making process and necessary steps for the

proper disposal of mephentermine waste in a laboratory setting.
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Caption: Mephentermine Disposal Workflow from Identification to Final Record Keeping.
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Key Disposal Procedures
Disposal of mephentermine must be conducted through a DEA-registered reverse distributor.

[1][2] On-site destruction is generally not permissible for Schedule I substances without specific

DEA authorization.

Protocol 1: Disposal of Bulk Mephentermine (Expired,
Unused, or Waste)

Segregation and Storage:

Clearly label all containers of mephentermine waste with "Hazardous Waste," the

chemical name ("Mephentermine"), and the date.

Store the waste in a secure, locked cabinet or safe, separate from the active inventory, in

accordance with DEA security requirements for Schedule I substances.

Engage a Reverse Distributor:

Contact a DEA-registered reverse distributor to arrange for the collection and disposal of

the mephentermine waste.[2] A list of registered reverse distributors can be obtained from

the DEA.

Documentation (DEA Form 222):

The transfer of a Schedule I controlled substance, such as mephentermine, to a reverse

distributor requires the completion of DEA Form 222.[3]

The reverse distributor will typically initiate and provide the DEA Form 222 for the

registrant to complete.[1]

Packaging for Transport:

Package the mephentermine waste in accordance with the reverse distributor's

instructions and Department of Transportation (DOT) regulations.

Ensure containers are securely sealed and properly labeled.
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Chain of Custody and Record Keeping:

The reverse distributor is responsible for the proper destruction of the mephentermine,

typically through incineration.[1]

Upon destruction, the reverse distributor will provide the registrant with a Certificate of

Destruction.[3]

The registrant must also complete a DEA Form 41 (Registrants Inventory of Drugs

Surrendered) to document the disposal.[3][4]

All records, including the executed DEA Form 222 and the Certificate of Destruction, must

be maintained for a minimum of two years.[3][5]

Protocol 2: Disposal of Contaminated Materials and
Empty Containers

Contaminated Labware (e.g., glassware, vials):

If the container holds a recoverable amount of mephentermine, it must be disposed of as

bulk mephentermine waste.

If the container is "empty" according to RCRA standards (all contents removed that can be

by normal means and no more than 3% by weight of the total capacity of the container

remains), it may be triple-rinsed. The first rinseate should be collected and treated as

hazardous waste. Subsequent rinses may be permissible for drain disposal depending on

local regulations; however, due to the nature of mephentermine, it is recommended to

collect all rinsate as hazardous waste.

After triple-rinsing, the container should be rendered unusable (e.g., by breaking or

defacing the label) and disposed of in the appropriate laboratory glass or solid waste

stream.

Contaminated Personal Protective Equipment (PPE) and Debris:

PPE and other materials grossly contaminated with mephentermine should be collected

in a designated hazardous waste container and disposed of through the facility's chemical

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b094010?utm_src=pdf-body
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://easyrxcycle.com/blog/how-to-properly-destroy-controlled-drugs-dea-forms-222-41-and-cod-explained
https://easyrxcycle.com/blog/how-to-properly-destroy-controlled-drugs-dea-forms-222-41-and-cod-explained
https://www.printfriendly.com/document/dea-form-41-completion-instructions-disposal
https://easyrxcycle.com/blog/how-to-properly-destroy-controlled-drugs-dea-forms-222-41-and-cod-explained
https://www.deadiversion.usdoj.gov/21cfr_reports/surrend/41_form.pdf
https://www.benchchem.com/product/b094010?utm_src=pdf-body
https://www.benchchem.com/product/b094010?utm_src=pdf-body
https://www.benchchem.com/product/b094010?utm_src=pdf-body
https://www.benchchem.com/product/b094010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


waste program, which will likely involve incineration.

Data Presentation: Regulatory Timelines and Record
Keeping

Parameter Requirement Regulatory Citation

Record Retention Period

All disposal records, including

DEA Forms 222 and 41, and

Certificates of Destruction,

must be kept for a minimum of

two years.

21 CFR §1304.04

Reporting of Theft or

Significant Loss

Must be reported to the local

DEA Diversion Field Office in

writing within one business day

of discovery.

21 CFR §1301.76

DEA Form 41 Submission

While the form must be

completed for any destruction,

it is only submitted to the DEA

upon request.

DEA Form 41 Instructions[5][6]

Logical Relationships in Mephentermine Disposal
The following diagram illustrates the key relationships and dependencies in the compliant

disposal of mephentermine.
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Caption: Key Regulatory and Procedural Relationships in Mephentermine Disposal.

By adhering to these stringent disposal procedures, researchers and laboratory personnel can

ensure a safe working environment, maintain compliance with federal regulations, and

contribute to the responsible management of controlled substances. For any specific questions

or in the event of a spill or loss, contact your institution's Environmental Health and Safety

(EHS) department and the local DEA office.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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